Cas no 2228962-38-5 (1-(2-Methyloxolan-3-yl)ethane-1,2-diol)

• Product Name: 1-(2-Methyloxolan-3-yl)ethane-1,2-diol
• CAS No: 2228962-38-5
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 5766920
• PubChem ID: 165759549
• Update Time: 2025-05-24

1-(2-Methyloxolan-3-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 2228962-38-5
• 1-(2-methyloxolan-3-yl)ethane-1,2-diol
• EN300-1797203
• 1-(2-Methyloxolan-3-yl)ethane-1,2-diol

• Inchi： 1S/C7H14O3/c1-5-6(2-3-10-5)7(9)4-8/h5-9H,2-4H2,1H3
• InChI Key： IRXKALJYSUVZPW-UHFFFAOYSA-N
• SMILES： O1CCC(C(CO)O)C1C

Computed Properties

• Exact Mass: 146.094294304g/mol
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 49.7Ų

Additional information on 1-(2-Methyloxolan-3-yl)ethane-1,2-diol

Research Brief on 1-(2-Methyloxolan-3-yl)ethane-1,2-diol (CAS: 2228962-38-5): Recent Advances and Applications

1-(2-Methyloxolan-3-yl)ethane-1,2-diol (CAS: 2228962-38-5) is a chiral diol derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and development. Recent studies have explored its synthetic utility, biological activity, and applications in medicinal chemistry. This research brief consolidates the latest findings related to this compound, providing insights into its current status and future prospects.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1-(2-Methyloxolan-3-yl)ethane-1,2-diol via asymmetric catalysis, achieving high enantiomeric purity (>99% ee). The researchers employed a novel ruthenium-catalyzed hydrogenation strategy, which significantly improved the yield (85%) compared to traditional methods. This advancement is particularly relevant for the production of enantiomerically pure pharmaceuticals where stereochemistry plays a crucial role in biological activity.

In terms of biological applications, recent investigations have focused on the compound's potential as a scaffold for kinase inhibitors. A 2024 preprint in BioRxiv reported that derivatives of 1-(2-Methyloxolan-3-yl)ethane-1,2-diol showed promising inhibitory activity against CDK8/19, with IC50 values in the low micromolar range. The study highlighted the compound's ability to maintain kinase selectivity while improving solubility properties, addressing a common challenge in kinase inhibitor development.

Pharmacokinetic studies conducted in 2023 revealed favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties for 1-(2-Methyloxolan-3-yl)ethane-1,2-diol-based compounds. The diol moiety was found to enhance water solubility without compromising membrane permeability, as demonstrated in Caco-2 cell monolayer assays. These findings suggest the compound's potential for improving the bioavailability of poorly soluble drug candidates.

Emerging applications in radiopharmaceuticals have also been reported. A recent patent (WO2023124567) describes the use of 1-(2-Methyloxolan-3-yl)ethane-1,2-diol derivatives as chelating agents for gallium-68 and copper-64 in PET imaging probes. The compound's ability to form stable complexes with these radioisotopes while maintaining targeting specificity represents a significant advancement in diagnostic imaging technology.

Looking forward, the unique structural features of 1-(2-Methyloxolan-3-yl)ethane-1,2-diol continue to inspire novel research directions. Current investigations include its potential as a cryoprotectant in biopreservation, its role in stabilizing protein formulations, and its application in the development of PROTACs (Proteolysis Targeting Chimeras). The compound's versatility and favorable physicochemical properties position it as a valuable tool in modern drug discovery pipelines.